2-(1,3-dioxoisoindol-2-yl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H11FN4O4/c19-11-7-5-10(6-8-11)15-21-22-18(27-15)20-14(24)9-23-16(25)12-3-1-2-4-13(12)17(23)26/h1-8H,9H2,(H,20,22,24)
• InChI Key: BXFDVBAIEDLIJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)NC3=NN=C(O3)C4=CC=C(C=C4)F
• Molecular Formula: C18H11FN4O4
• Molecular Weight: 366.3 g/mol
• CAS No.: 921059-32-7

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H10FNO4/c17-10-7-5-9 (6-8-10)13 (16 (21)22)18-14 (19)11-3-1-2-4-12 (11)15 (18)20/h1-8,13H, (H,21,22). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 299.25 g/mol. Its exact mass and monoisotopic mass are 299.05938596 g/mol. The compound has a topological polar surface area of 63.7 Ų and a complexity of 449. It has 0 hydrogen bond donors and 5 hydrogen bond acceptors.

Scientific Research Applications

Anticonvulsant Evaluation

Research has explored the synthesis and evaluation of compounds related to "2-(1,3-dioxoisoindol-2-yl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide" for their anticonvulsant properties. For instance, indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been synthesized and tested for anticonvulsant activities using models like the maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures. These studies include in silico molecular docking to understand the molecular interactions of compounds with potential targets, such as sodium channels and GABA_A receptors, and to establish their drug-likeness properties (Nath et al., 2021).

Antimicrobial and Hemolytic Activity

Another area of application involves the synthesis and evaluation of derivatives for antimicrobial and hemolytic activities. Compounds with the 1,3,4-oxadiazole moiety have been prepared and screened against various microbial species. The structural elucidation of these compounds was achieved through techniques such as IR, NMR, and mass spectrometry, and their activities were compared to reference standards, revealing some compounds with potent antimicrobial properties (Gul et al., 2017).

Anti-Inflammatory Agents

The synthesis of novel derivatives and their evaluation as anti-inflammatory agents represent another significant application. Compounds have been synthesized and assessed using both in vitro and in vivo models for anti-inflammatory activity. These studies also involve molecular docking to determine binding affinity towards human serum albumin (HSA), indicating promising anti-inflammatory properties for some derivatives (Nikalje et al., 2015).

Antidepressant Effects

Furthermore, derivatives of "this compound" have been investigated for their potential antidepressant effects. The synthesis of a new series of derivatives and their evaluation in models like the forced swimming test (FST) revealed compounds with significant antidepressant-like activity, highlighting the therapeutic potential of these compounds in treating depression (Zhen et al., 2015).